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Compound of Interest

Compound Name: Sabinene hydrate

Cat. No.: B1223080 Get Quote

Prepared for: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of sabinene hydrate, a bicyclic

monoterpenoid alcohol of interest in various scientific fields, including drug discovery and

development. This document covers its chemical identity, physicochemical properties,

biological activities, and relevant experimental methodologies.

Chemical Identity and Physicochemical Properties
Sabinene hydrate, also known as 4-thujanol, is a naturally occurring monoterpenoid. It exists

as different stereoisomers, with cis and trans forms being prominent. The molecular formula for

sabinene hydrate is C₁₀H₁₈O.[1] The CAS Registry Number is a common identifier for

chemical substances. For sabinene hydrate, several CAS numbers are in use, depending on

the specific isomer.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1223080?utm_src=pdf-interest
https://www.benchchem.com/product/b1223080?utm_src=pdf-body
https://www.benchchem.com/product/b1223080?utm_src=pdf-body
https://www.benchchem.com/product/b1223080?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-W588249/Sabinene-hydrate-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b1223080?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₀H₁₈O [1]

Molecular Weight 154.25 g/mol [1]

CAS Number (General) 546-79-2 [1]

CAS Number (cis-isomer) 15537-55-0

CAS Number (trans-isomer) 17699-16-0

Appearance
Colorless to pale yellow

liquid/solid

Boiling Point ~209 °C (estimated)

Flash Point ~80 °C (176 °F)

Solubility

Slightly soluble in organic

solvents like chloroform and

ethanol.

Biological Activities and Potential Applications
Sabinene hydrate has demonstrated a range of biological activities, with its antimicrobial

properties being the most extensively studied. It has also been investigated for its anti-

inflammatory and neuroprotective effects.

Antimicrobial Activity
Sabinene hydrate exhibits broad-spectrum antimicrobial activity against various pathogens,

including Gram-positive and Gram-negative bacteria, as well as fungi.[2][3] The trans-isomer, in

particular, has been shown to be effective.

A summary of the Minimum Inhibitory Concentrations (MICs) for sabinene hydrate against a

selection of microorganisms is presented below.
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Microorganism Type MIC (mg/mL) Reference

Bacillus subtilis
Gram-positive

bacterium
0.0312 [1]

Staphylococcus

aureus

Gram-positive

bacterium
0.0625 [1]

Escherichia coli
Gram-negative

bacterium
0.125 [1]

Candida albicans Yeast 0.125 [1]

Pseudomonas

aeruginosa

Gram-negative

bacterium
>1.0 [2][3]

Aspergillus niger Fungus >1.0 [2][3]

Anti-inflammatory and Other Activities
Research into the anti-inflammatory effects of sabinene hydrate is ongoing. Studies on the

related compound, sabinene, have shown that it can modulate inflammatory pathways. For

instance, sabinene has been observed to downregulate the expression of extracellular signal-

regulated kinase 1/2 (ERK1/2) and p38 mitogen-activated protein kinase (MAPK) in neuronal

cells under stress. It has also been shown to inhibit the MAPK-MuRF-1 pathway in skeletal

muscle atrophy. Furthermore, sabinene has been investigated for its potential to suppress

hepatocarcinoma by regulating the AKT/mTOR and Bcl-2/Bax signaling pathways. While these

findings are for sabinene, they provide a rationale for investigating similar mechanisms for

sabinene hydrate.

Experimental Protocols
This section outlines common experimental methodologies for the synthesis, analysis, and

biological evaluation of sabinene hydrate.

Synthesis of trans-Sabinene Hydrate
A common method for the synthesis of trans-sabinene hydrate involves the catalytic

hydrogenation of trans-4-hydroxy-β-thujene.
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Materials:

trans-4-hydroxy-β-thujene

Methanol

Raney nickel catalyst

Hydrogen gas

Procedure:

Dissolve trans-4-hydroxy-β-thujene in methanol in a suitable reaction vessel.

Add Raney nickel catalyst to the solution.

Pressurize the vessel with hydrogen gas (e.g., 10 kg/cm ²).

Maintain the reaction at a controlled temperature (e.g., 30-45°C) with stirring until the

reaction is complete.

Monitor the reaction progress by techniques such as gas chromatography.

Upon completion, filter the reaction mixture to remove the catalyst.

Remove the solvent under reduced pressure.

Purify the resulting residue by fractional distillation under vacuum to obtain trans-sabinene
hydrate.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS is a standard technique for the identification and quantification of sabinene hydrate in

complex mixtures like essential oils.

Example GC-MS Parameters:
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Instrument: GC-MS system

Column: SLB®-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness)

Carrier Gas: Helium or Hydrogen

Oven Temperature Program: 50°C, hold for 2 min, then ramp to 280°C at 5°C/min, hold for 5

min.

Injector Temperature: 250°C

Ion Source Temperature: 230°C

Mass Range: m/z 40-500

Antimicrobial Susceptibility Testing: Broth Microdilution
Method
This method is used to determine the Minimum Inhibitory Concentration (MIC) of sabinene
hydrate against a specific microorganism.

Materials:

Sabinene hydrate

Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

Microbial inoculum, standardized to a specific concentration (e.g., 0.5 McFarland)

96-well microtiter plates

Procedure:

Prepare a stock solution of sabinene hydrate in a suitable solvent (e.g., DMSO).

Perform serial two-fold dilutions of the sabinene hydrate stock solution in the broth medium

directly in the wells of the 96-well plate.
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Add a standardized inoculum of the test microorganism to each well.

Include positive (microorganism in broth without sabinene hydrate) and negative (broth

only) controls.

Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

Determine the MIC as the lowest concentration of sabinene hydrate that visibly inhibits the

growth of the microorganism.
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Caption: Relationship between sabinene hydrate and its cis and trans isomers.

Experimental Workflow for Antimicrobial Activity
Screening
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Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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